Cas no 1021081-31-1 (N-(3-ethylphenyl)thiolan-3-amine)

• Product Name: N-(3-ethylphenyl)thiolan-3-amine
• CAS No: 1021081-31-1
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5175967
• PubChem ID: 43196039
• Update Time: 2026-03-04

N-(3-ethylphenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(3-ethylphenyl)tetrahydro-
• N-(3-ethylphenyl)thiolan-3-amine

• Inchi： 1S/C12H17NS/c1-2-10-4-3-5-11(8-10)13-12-6-7-14-9-12/h3-5,8,12-13H,2,6-7,9H2,1H3
• InChI Key： RRTWKDNFWUZEGT-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=CC=C(CC)C=1

Additional information on N-(3-ethylphenyl)thiolan-3-amine

Comprehensive Overview of N-(3-ethylphenyl)thiolan-3-amine (CAS No. 1021081-31-1): Properties, Applications, and Industry Insights

The compound N-(3-ethylphenyl)thiolan-3-amine (CAS No. 1021081-31-1) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique structural features, including a thiolane ring and 3-ethylphenyl substitution, this compound exhibits properties that make it valuable for drug discovery and functional material synthesis. Researchers are increasingly exploring its potential as a building block for novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

Recent studies highlight the growing demand for N-(3-ethylphenyl)thiolan-3-amine derivatives in medicinal chemistry. The compound's amine functionality allows for diverse chemical modifications, making it attractive for creating small molecule libraries used in high-throughput screening. Pharmaceutical companies are particularly interested in its potential application for neurodegenerative disease research, as the thiolane moiety may contribute to blood-brain barrier permeability—a critical factor in CNS drug development.

From a synthetic chemistry perspective, CAS 1021081-31-1 represents an interesting case study in heterocyclic compound synthesis. The thiolan-3-amine scaffold offers multiple sites for functionalization, enabling the creation of diverse molecular architectures. This versatility has led to its inclusion in several patented synthetic routes for potential therapeutic agents. Current research focuses on optimizing its green chemistry synthesis to reduce environmental impact while maintaining high yield and purity.

The material science applications of N-(3-ethylphenyl)thiolan-3-amine are equally promising. Its molecular structure suggests potential utility in organic electronic materials, particularly as a charge transport modifier in OLED technologies. The compound's electron-donating characteristics and conjugated system make it a candidate for investigation in next-generation optoelectronic devices. Researchers are examining its thermal stability and photophysical properties for potential integration into flexible electronics and energy storage systems.

Quality control and analytical characterization of 1021081-31-1 require advanced techniques such as HPLC-MS analysis and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering ≥95% purity grades. Recent advancements in analytical chemistry have improved detection methods for potential impurities in thiolan-3-amine derivatives, ensuring more reliable research outcomes.

Market trends indicate growing interest in N-(3-ethylphenyl)thiolan-3-amine suppliers and custom synthesis services. As demand increases for specialized chemical intermediates, manufacturers are developing scalable production methods while maintaining strict quality assurance protocols. The compound's price point and availability are frequently searched topics among research chemists, reflecting its emerging importance in various R&D applications.

Environmental and safety considerations for handling CAS 1021081-31-1 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during handling. The compound's biodegradability profile and ecotoxicological data are areas of ongoing research to ensure sustainable use in industrial applications.

Future research directions for N-(3-ethylphenyl)thiolan-3-amine include exploring its potential in catalysis and asymmetric synthesis. The chiral center present in the thiolane ring offers opportunities for developing novel chiral auxiliaries or ligands in stereoselective reactions. Additionally, computational chemistry approaches are being employed to predict new structure-activity relationships that could unlock further applications in medicinal chemistry and material science.

The intellectual property landscape surrounding 1021081-31-1 is evolving, with several patents filed for its derivatives in various therapeutic areas. Researchers should conduct thorough patent searches before developing new applications, particularly in regions with active pharmaceutical innovation. The compound's structural uniqueness positions it as a valuable chemical entity for proprietary research programs across multiple industries.

For laboratories working with N-(3-ethylphenyl)thiolan-3-amine, proper storage conditions are essential to maintain stability. Recommendations typically include protection from light and moisture at controlled temperatures. Analytical methods for stability testing of this compound continue to improve, providing better guidance for long-term storage solutions in research facilities.